BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: Physical Properties of 3-
Methyl-2-nitroanisole

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Methyl-2-nitroanisole

Cat. No.: B1294308

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of 3-
Methyl-2-nitroanisole (CAS No: 5345-42-6). The information is compiled from various
chemical data sources to support research, development, and drug discovery activities. This
document presents quantitative data in a structured format, details general experimental
protocols for property determination, and includes a mandatory visualization of a relevant
experimental workflow.

Core Physical Properties

3-Methyl-2-nitroanisole is an aromatic organic compound with the chemical formula
CsHoNO:s. It is also known by other names, including 1-methoxy-3-methyl-2-nitrobenzene and
2-nitro-3-methylanisole. The physical characteristics of this compound are crucial for its
handling, application in synthesis, and for predicting its behavior in various chemical and
biological systems.

Data Presentation

The following table summarizes the key physical properties of 3-Methyl-2-nitroanisole. It is
important to note that some of these values are reported with variability across different
sources, which is common for chemical data.
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Property Value Source Notes
) Consistently reported across
Molecular Weight 167.16 g/mol _
multiple sources.[1][2]
This range is the most
frequently cited value from
) ) chemical suppliers.[3] An
Melting Point 47-52 °C )
alternative value of 48-50 °C
has also been reported.[1][2]
[4]
The boiling point is pressure-
dependent. The value at
- ) 170 °C at 35 mmHg284-286 reduced pressure is commonly
Boiling Point ] ) )
°C cited.[1][2] The higher value is
presumed to be at atmospheric
pressure.[5]
) This value is reported as a
Density ~1.2917 g/cm3 )
rough estimate.[1][2]
Slightly soluble in Qualitative data indicates its
Solubility water.Soluble in ethanol and behavior in common solvents.
ether. [1]
) The color can vary depending
White to orange to green _
Appearance on the purity and the
powder or crystals.
manufacturer.[1][2]
Indicates the lowest
Flash Point >110 °C (>230 °F) temperature at which vapors

will ignite.[1][2]

Refractive Index

~1.5570

This is an estimated value.[1]

[2]

Experimental Protocols
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While specific experimental procedures for determining the physical properties of 3-Methyl-2-
nitroanisole are not readily available in the public domain, standard organic chemistry
laboratory techniques are employed for such measurements. The following are detailed,
generalized protocols for the key physical properties listed above.

Determination of Melting Point (Capillary Method)

The melting point of a crystalline solid is a key indicator of its purity. A sharp melting range
(typically 0.5-1 °C) is indicative of a pure compound.

Apparatus:

e Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula

Thermometer (calibrated)

Procedure:

Sample Preparation: A small amount of the crystalline 3-Methyl-2-nitroanisole is finely
ground using a mortar and pestle.

o Capillary Tube Packing: The open end of a capillary tube is pressed into the powdered
sample. The tube is then inverted and tapped gently to pack the solid into the sealed end,
aiming for a sample height of 2-3 mm.

o Apparatus Setup: The packed capillary tube is placed in the heating block of the melting
point apparatus, adjacent to the thermometer.

o Heating: The sample is heated rapidly to a temperature approximately 10-15 °C below the
expected melting point. The heating rate is then reduced to 1-2 °C per minute to allow for
thermal equilibrium.
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» Observation: The sample is observed through the magnifying lens. The temperature at which
the first drop of liquid appears is recorded as the beginning of the melting range. The
temperature at which the entire sample has turned into a clear liquid is recorded as the end
of the melting range.

Determination of Boiling Point (Distillation Method)

The boiling point is determined at a specific pressure, as it varies with atmospheric pressure.
Apparatus:

« Distillation flask

e Condenser

¢ Receiving flask

e Thermometer and adapter

e Heating mantle or oil bath

» Boiling chips

Procedure:

o Apparatus Assembly: A standard distillation apparatus is assembled. The distillation flask is
charged with a sample of 3-Methyl-2-nitroanisole and a few boiling chips to ensure smooth
boiling.

o Thermometer Placement: The thermometer is positioned so that the top of the bulb is level
with the bottom of the side arm of the distillation flask.

e Heating: The flask is heated gently. As the liquid boils, the vapor rises and surrounds the
thermometer bulb.

o Temperature Reading: The temperature is recorded when the vapor temperature remains
constant, and a steady rate of distillation is observed. This constant temperature is the
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boiling point of the liquid at the recorded atmospheric pressure. For measurements at
reduced pressure, a vacuum pump and manometer are connected to the system.

Determination of Density (Pychometer Method)

The density of a solid can be determined using a pycnometer and a liquid in which the solid is
insoluble.

Apparatus:
e Pycnometer (a flask with a specific volume)
e Analytical balance

e Aliquid of known density in which 3-Methyl-2-nitroanisole is insoluble (e.g., water, given its
slight solubility, might require careful consideration, or a non-polar solvent could be used if
the compound is insoluble).

Procedure:

The mass of the clean, dry, and empty pycnometer is determined (ma).

o Asample of 3-Methyl-2-nitroanisole is added to the pycnometer, and the total mass is
measured (mz2).

o The pycnometer is filled with the liquid of known density (p_liquid), ensuring no air bubbles
are trapped, and the mass is determined (ms).

e The pycnometer is emptied, cleaned, and then filled only with the liquid of known density,
and its mass is measured (ma).

o The density of the solid (p_solid) is calculated using the formula: p_solid = [(mz - m1) / ((Ma4 -
m1) - (ms - m2))] * p_liquid

Determination of Solubility (Qualitative)

This protocol provides a general method for assessing the solubility of a compound in various
solvents.
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Apparatus:

Test tubes and rack

Spatula or dropper

Vortex mixer (optional)

Solvents (e.g., water, ethanol, ether)

Procedure:

o Approximately 10-20 mg of 3-Methyl-2-nitroanisole is placed into a clean, dry test tube.
o Asmall volume (e.g., 1 mL) of the chosen solvent is added to the test tube.

e The mixture is agitated vigorously (e.g., by flicking the test tube or using a vortex mixer) for
1-2 minutes.

e The mixture is visually inspected to determine if the solid has dissolved completely.

e If the solid dissolves, it is recorded as "soluble.” If it remains undissolved, it is "insoluble." If
some dissolves but not all, it is "partially soluble™ or "slightly soluble.” This process is
repeated for each solvent.

Mandatory Visualization

As no specific signaling pathways or detailed experimental workflows for the synthesis or
metabolism of 3-Methyl-2-nitroanisole are available in published literature, a general
experimental workflow for a core physical property determination is provided below. This
diagram illustrates the logical steps involved in determining the melting point of a crystalline
solid, a fundamental procedure in chemical characterization.
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Caption: Workflow for Melting Point Determination of a Crystalline Solid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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